![molecular formula C11H8FNO B6341041 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% CAS No. 1214377-76-0](/img/structure/B6341041.png)
2-(3-Fluorophenyl)-3-hydroxypyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Fluorophenyl)-3-hydroxypyridine (3FPH) is a heterocyclic compound with a diverse range of applications in the fields of medicine, pharmacology and biochemistry. The compound is a white crystalline solid with a molecular weight of 158.12 g/mol and a melting point of 104-105°C. 3FPH has been used in a variety of research, including drug delivery, drug design, and biochemistry.
Scientific Research Applications
2-(3-Fluorophenyl)-3-hydroxypyridine, 95% has been used in a variety of research applications, including drug delivery, drug design, and biochemistry. In drug delivery, 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% has been used to synthesize novel drug delivery systems for targeted delivery of therapeutic agents. In drug design, 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% has been used to synthesize novel compounds for potential therapeutic applications. In biochemistry, 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% has been used to study the structure and function of proteins and enzymes.
Mechanism of Action
The mechanism of action of 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% is not fully understood. However, it has been suggested that 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. Inhibition of these enzymes may lead to the inhibition of certain metabolic pathways, which can result in the inhibition of certain biological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% are not fully understood. However, it has been suggested that 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% may have a range of effects, including inhibition of certain metabolic pathways, inhibition of certain enzymes, and inhibition of certain biological processes.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% in laboratory experiments include its availability, low cost, and ease of synthesis. The major limitation of using 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% in laboratory experiments is the lack of understanding of its mechanism of action and its potential biochemical and physiological effects.
Future Directions
For research on 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% include further investigation of its mechanism of action and its potential biochemical and physiological effects. Additionally, further research should be conducted to explore the potential applications of 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% in drug delivery and drug design. Additionally, further research should be conducted to investigate the potential of 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% to inhibit certain enzymes and metabolic pathways. Finally, further research should be conducted to explore the potential of 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% to interact with other compounds and to modify their properties.
Synthesis Methods
The synthesis of 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% has been reported in various publications, including the synthesis of 2-(3-Fluorophenyl)-3-hydroxypyridine, 95% from 2-fluoroaniline and 3-hydroxy-2-methylpyridine. The reaction is carried out in the presence of a catalytic amount of p-toluenesulfonic acid (PTSA) at reflux temperature. The reaction is typically completed in 3-4 hours and yields a product with 95% purity.
properties
IUPAC Name |
2-(3-fluorophenyl)pyridin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8FNO/c12-9-4-1-3-8(7-9)11-10(14)5-2-6-13-11/h1-7,14H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGGWIAUULKLPBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=C(C=CC=N2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00673379 |
Source
|
Record name | 2-(3-Fluorophenyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00673379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1214377-76-0 |
Source
|
Record name | 2-(3-Fluorophenyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00673379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.